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CID 2864599 CID 2864599
Brand Name: Vulcanchem
CAS No.: 525581-40-2
VCID: VC0440484
InChI: InChI=1S/C30H29ClN2O4/c1-30(2)16-22-27(24(34)17-30)28(19-11-14-25(36-3)26(15-19)37-4)33(23-8-6-5-7-21(23)32-22)29(35)18-9-12-20(31)13-10-18/h5-15,28,32H,16-17H2,1-4H3
SMILES: CC1(CC2=C(C(N(C3=CC=CC=C3N2)C(=O)C4=CC=C(C=C4)Cl)C5=CC(=C(C=C5)OC)OC)C(=O)C1)C
Molecular Formula: C30H29ClN2O4
Molecular Weight: 517g/mol

CID 2864599

CAS No.: 525581-40-2

Main Products

VCID: VC0440484

Molecular Formula: C30H29ClN2O4

Molecular Weight: 517g/mol

CID 2864599 - 525581-40-2

CAS No. 525581-40-2
Product Name CID 2864599
Molecular Formula C30H29ClN2O4
Molecular Weight 517g/mol
IUPAC Name 5-(4-chlorobenzoyl)-6-(3,4-dimethoxyphenyl)-9,9-dimethyl-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one
Standard InChI InChI=1S/C30H29ClN2O4/c1-30(2)16-22-27(24(34)17-30)28(19-11-14-25(36-3)26(15-19)37-4)33(23-8-6-5-7-21(23)32-22)29(35)18-9-12-20(31)13-10-18/h5-15,28,32H,16-17H2,1-4H3
Standard InChIKey WIXGCBZUNOXIMS-UHFFFAOYSA-N
SMILES CC1(CC2=C(C(N(C3=CC=CC=C3N2)C(=O)C4=CC=C(C=C4)Cl)C5=CC(=C(C=C5)OC)OC)C(=O)C1)C
Canonical SMILES CC1(CC2=C(C(N(C3=CC=CC=C3N2)C(=O)C4=CC=C(C=C4)Cl)C5=CC(=C(C=C5)OC)OC)C(=O)C1)C
PubChem Compound 2864599
Last Modified Nov 11 2021
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